Cas no 1539424-29-7 (2-(6-bromopyridin-2-yl)propanoic acid)

• Product Name: 2-(6-bromopyridin-2-yl)propanoic acid
• CAS No: 1539424-29-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 6165126
• PubChem ID: 153942113
• Update Time: 2025-05-19

2-(6-bromopyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)propanoic acid
• SCHEMBL24031283
• 1539424-29-7
• EN300-1918407

• Inchi： 1S/C8H8BrNO2/c1-5(8(11)12)6-3-2-4-7(9)10-6/h2-5H,1H3,(H,11,12)
• InChI Key： HFAZXRKSBKAZBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(=O)O)C)=N1

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(6-bromopyridin-2-yl)propanoic acid

Introduction to 2-(6-bromopyridin-2-yl)propanoic acid (CAS No. 1539424-29-7)

2-(6-bromopyridin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1539424-29-7, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated pyridine core linked to a propanoic acid moiety, has garnered attention due to its versatile structural features and potential applications in drug discovery and material science.

The structural composition of 2-(6-bromopyridin-2-yl)propanoic acid makes it a valuable intermediate in synthesizing various bioactive molecules. The presence of a bromine atom at the 6-position of the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic frameworks, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. Pyridine derivatives, in particular, have been extensively studied for their roles as pharmacophores in drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The bromopyridine moiety in 2-(6-bromopyridin-2-yl)propanoic acid is particularly noteworthy, as it serves as a key scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-(6-bromopyridin-2-yl)propanoic acid is its utility in medicinal chemistry. Researchers have leveraged its structure to develop inhibitors of kinases and other enzymes involved in signal transduction pathways. For instance, studies have demonstrated its potential in modulating pathways relevant to tumor growth and progression. The propanoic acid side chain provides a handle for further derivatization, enabling the creation of analogs with tailored properties.

The synthesis of 2-(6-bromopyridin-2-yl)propanoic acid typically involves multi-step organic transformations starting from commercially available precursors. The bromination step at the pyridine ring is critical and often achieved using reagents such as N-bromosuccinimide (NBS) or bromine gas under controlled conditions. Subsequent coupling reactions with appropriate organometallic reagents allow for the introduction of diverse functional groups, expanding the compound's utility.

Advances in computational chemistry have further enhanced the understanding and application of 2-(6-bromopyridin-2-yl)propanoic acid. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental efforts, accelerates the discovery process by predicting binding affinities and optimizing lead structures.

In the context of drug development, 2-(6-bromopyridin-2-yl)propanoic acid has been explored as a precursor for small-molecule inhibitors targeting protein-protein interactions. Such interactions are often crucial in disease mechanisms and pose significant challenges for drug design. By modifying the substituents on the pyridine and propanoic acid moieties, researchers can fine-tune the molecule's properties to achieve high specificity and efficacy.

The pharmaceutical industry has shown particular interest in 2-(6-bromopyridin-2-yl)propanoic acid due to its potential as a building block for next-generation therapeutics. Its ability to undergo diverse chemical transformations makes it a versatile tool for medicinal chemists seeking to develop novel compounds with improved pharmacokinetic profiles and reduced side effects. Several academic groups have reported promising results using derivatives of this compound in preclinical studies.

Material science applications of 2-(6-bromopyridin-2-yl)propanoic acid are also emerging as an area of interest. Its structural features make it suitable for designing functional materials with specific properties, such as conductive polymers or liquid crystals. These materials could find applications in electronic devices, sensors, and other advanced technologies where precise molecular control is essential.

The future prospects for 2-(6-bromopyridin-2-yl)propanoic acid appear promising, with ongoing research uncovering new synthetic routes and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique combination of reactivity and structural versatility ensures its continued relevance in cutting-edge chemical investigations.